Cas no 156205-79-7 (1,7,8-Indolizinetriol,octahydro-6-[(1-methylpropyl)amino]-)

• Product Name: 1,7,8-Indolizinetriol,octahydro-6-[(1-methylpropyl)amino]-
• CAS No: 156205-79-7
• Molecular Formula: C₁₂H₂₄N₂O₃
• Molecular Weight: 244.33056
• CID: 107346
• PubChem ID: 53447150

1,7,8-Indolizinetriol,octahydro-6-[(1-methylpropyl)amino]- Properties

Names and Identifiers

• 1,7,8-Indolizinetriol,octahydro-6-[(1-methylpropyl)amino]-
• 6-(butan-2-ylamino)-1,2,3,5,6,7,8,8a-octahydroindolizine-1,7,8-triol
• 1,7,8-Indolizinetriol, octahydro-6-(1-methylpropyl)amino-
• 6-[(Butan-2-yl)amino]octahydroindolizine-1,7,8-triol
• 156205-79-7
• DTXSID40703407

• InChIKey： RUZODLPHOGMTHB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H24N2O3/c1-3-7(2)13-8-6-14-5-4-9(15)10(14)12(17)11(8)16/h7-13,15-17H,3-6H2,1-2H3
• SMILES： CCC(NC1CN2CCC(O)C2C(O)C1O)C

Computed Properties

• Exact Mass: 244.17882
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 244.179
• Heavy Atom Count: 17
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 76A^2

Experimental Properties

• PSA: 75.96